Cas no 1269293-59-5 (2-Methyl-4-(pyridin-3-yl)pyrimidine)

2-Methyl-4-(pyridin-3-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methyl group at the 2-position and a pyridin-3-yl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual aromatic systems enhance π-stacking interactions, which can improve binding affinity in drug design. The compound exhibits good stability under standard conditions and demonstrates moderate solubility in common organic solvents, facilitating its use in various reactions. Its versatility allows for further functionalization, enabling the development of targeted bioactive molecules. The presence of nitrogen atoms in both rings contributes to its potential as a ligand in coordination chemistry.
2-Methyl-4-(pyridin-3-yl)pyrimidine structure
1269293-59-5 structure
Product Name:2-Methyl-4-(pyridin-3-yl)pyrimidine
CAS No:1269293-59-5
MF:C10H9N3
MW:171.198561429977
CID:1089396
PubChem ID:56956178
Update Time:2025-07-02

2-Methyl-4-(pyridin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-(pyridin-3-yl)pyrimidine
    • 2-methyl-4-pyridin-3-ylpyrimidine
    • SCHEMBL10817967
    • DTXSID50719099
    • 1269293-59-5
    • A12334
    • AKOS022172572
    • Inchi： 1S/C10H9N3/c1-8-12-6-4-10(13-8)9-3-2-5-11-7-9/h2-7H,1H3
    • InChI Key： YMGROYQVAXMGOR-UHFFFAOYSA-N
    • SMILES： N1C(C)=NC=CC=1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 171.079647300g/mol
  • Monoisotopic Mass: 171.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.7Ų

2-Methyl-4-(pyridin-3-yl)pyrimidine Pricemore >>

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